Cas no 871839-91-7 (2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative featuring a pyridine core functionalized with an isopropoxy group and a pinacol boronate moiety. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl and heteroaryl structures with high efficiency. The pinacol boronate group enhances stability and handling under ambient conditions, while the isopropoxy substituent can influence reactivity and solubility. Its well-defined structure ensures consistent performance in transition-metal-catalyzed transformations, making it valuable for pharmaceutical and materials science applications. The product is typically characterized by NMR and HPLC for purity verification.
2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
871839-91-7 structure
Product Name:2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:871839-91-7
MF:C14H22BNO3
MW:263.140384197235
MDL:MFCD07368871
CID:93098
Update Time:2025-05-22

2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2-Isopropoxypyridine-5-boronic acid pinacol ester
    • 2-Isopropoxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
    • 2-Isoproxypyridine-4-boronic acid pinacol ester
    • 2-propan-2-yloxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 6-ISOPROPOXYPYRIDINE-3-BORONICACID PINACOL ESTER
    • 6-Isopropoxy-3-pyridylboronic Acid Pinacol Ester
    • 2-(6-Isopropoxy-3-pyridyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 6-Isopropoxypyridine-3-boronic acid pinacol ester
    • 2-ISOPROXYPYRIDINE-5-BORONIC ACID PINACOLATE
    • 2-Isopropoxypyridine-5-boronic acid, pinacol ester
    • PubChem17170
    • KSC498E9D
    • WCAIJTJWLUYXIW-UHFFFAOYSA-N
    • BCP23273
    • 2-(1-Methylethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (ACI)
    • 2-(Propan-2-yloxy)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • MDL: MFCD07368871
    • Inchi: 1S/C14H22BNO3/c1-10(2)17-12-8-7-11(9-16-12)15-18-13(3,4)14(5,6)19-15/h7-10H,1-6H3
    • InChI Key: WCAIJTJWLUYXIW-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NC(=CC=2)OC(C)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 263.16900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 40.6

Experimental Properties

  • Color/Form: powder
  • Density: 1.03
  • Melting Point: 77.0 to 81.0 deg-C
  • Boiling Point: 347.6°C at 760 mmHg
  • Flash Point: 164°C
  • Refractive Index: 1.486
  • PSA: 40.58000
  • LogP: 2.16800
  • Solubility: Not determined

2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ;  1 d, rt
2.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ;  2 h, 100 °C
Reference
MK-8353: Discovery of an Orally Bioavailable Dual Mechanism ERK Inhibitor for Oncology
Boga, Sobhana Babu ; et al, ACS Medicinal Chemistry Letters, 2018, 9(7), 761-767

2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Raw materials

2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Preparation Products

2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:871839-91-7)2-ISOPROPOXY-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
Order Number:sfd20431
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
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Amadis Chemical Company Limited
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(CAS:871839-91-7)2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
Order Number:A10380
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:02
Price ($):337.0
Email:sales@amadischem.com

Additional information on 2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Compound CAS No 871839-91-7: 2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

The compound 2-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-yl)pyridine, identified by the CAS number 871839-91-7, is a highly specialized organic molecule with significant applications in modern organic synthesis and materials science. This compound has garnered attention due to its unique structural features and versatile functional groups.

The molecular structure of this compound comprises a pyridine ring substituted at the 2-position with an isopropoxy group and at the 5-position with a tetramethyl dioxaborolane moiety. This combination of substituents renders the molecule highly reactive under specific conditions while maintaining stability in others. The dioxaborolane group is particularly notable for its role in cross-coupling reactions—a field that has seen remarkable advancements in recent years.

Recent studies have highlighted the utility of this compound in the synthesis of advanced materials such as organic semiconductors and optoelectronic devices. For instance, researchers have demonstrated that the presence of the isopropoxy group enhances the molecule's solubility in organic solvents without compromising its electronic properties. This makes it an ideal candidate for use in solution-processable electronics.

In terms of synthesis pathways, this compound can be prepared via a multi-step process involving nucleophilic substitution and boronate ester formation. The reaction conditions are optimized to ensure high yields and purity levels necessary for its intended applications.

The latest research trends indicate a growing interest in leveraging this compound for drug discovery purposes due to its ability to act as a scaffold for bioactive molecules. Its unique electronic configuration allows for fine-tuning of pharmacokinetic properties—an area where traditional methods often fall short.

In conclusion, the compound with CAS number 871839-91-7, commonly referred to as 2-isopropoxy-5-(4,4,5,5-tetramethyl-dioxaborolan-ylium pyridine, represents a significant advancement in modern organic chemistry.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:871839-91-7)2-ISOPROPOXY-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
sfd20431
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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Amadis Chemical Company Limited
(CAS:871839-91-7)2-Isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
A10380
Purity:99%
Quantity:25g
Price ($):337.0
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